Cas no 880320-57-0 (N-(cyanomethyl)-3-(phenylsulfanyl)propanamide)

• Product Name: N-(cyanomethyl)-3-(phenylsulfanyl)propanamide
• CAS No: 880320-57-0
• MF: C₁₁H₁₂N₂OS
• MW: 220.290781021118
• CID: 5680124
• PubChem ID: 53564060
• Update Time: 2025-06-13

N-(cyanomethyl)-3-(phenylsulfanyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-​(cyanomethyl)​-​3-​(phenylthio)​-Propanamide
• N-(cyanomethyl)-3-(phenylsulfanyl)propanamide

• Inchi： 1S/C11H12N2OS/c12-7-8-13-11(14)6-9-15-10-4-2-1-3-5-10/h1-5H,6,8-9H2,(H,13,14)
• InChI Key： QMWDSKASXMODRJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)CCC(NCC#N)=O

Computed Properties

• Exact Mass: 220.06703418g/mol
• Monoisotopic Mass: 220.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 78.2Ų

Additional information on N-(cyanomethyl)-3-(phenylsulfanyl)propanamide

Introduction to N-(cyanomethyl)-3-(phenylsulfanyl)propanamide (CAS No. 880320-57-0)

N-(cyanomethyl-3-(phenylsulfanyl)propanamide) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 880320-57-0, represents a fascinating example of how structural modifications can influence biological activity and chemical reactivity. The presence of both a cyano group and a phenylsulfanyl moiety in its molecular framework suggests potential applications in the development of novel therapeutic agents and intermediates for various biochemical pathways.

The compound's structure, characterized by a propanamide backbone, offers a versatile platform for further functionalization. The cyano group, known for its electrophilic nature, can participate in nucleophilic addition reactions, making it a valuable component in synthetic chemistry. Concurrently, the phenylsulfanyl group introduces a hydrophobic element that can modulate solubility and interaction with biological targets. This dual functionality has prompted researchers to explore its potential in drug discovery, particularly in the design of small-molecule inhibitors.

In recent years, there has been a surge in interest regarding the development of compounds that can modulate enzyme activity through non-covalent interactions. N-(cyanomethyl)-3-(phenylsulfanyl)propanamide fits well within this paradigm, as its structural features are conducive to binding with enzymes and receptors. For instance, studies have shown that similar amide derivatives can serve as scaffolds for inhibiting proteases, which are critical targets in diseases such as cancer and inflammation.

The compound's potential application extends to the field of medicinal chemistry, where it can be used as a building block for more complex molecules. Its ability to undergo various chemical transformations, including nucleophilic substitutions and condensation reactions, makes it a valuable reagent in synthetic protocols. Researchers have leveraged these properties to develop novel analogs with enhanced pharmacological profiles.

Recent advancements in computational chemistry have also highlighted the importance of molecular modeling in predicting the behavior of such compounds. By employing techniques like molecular dynamics simulations and quantum mechanical calculations, scientists can gain insights into how N-(cyanomethyl)-3-(phenylsulfanyl)propanamide interacts with biological targets at an atomic level. These studies have revealed that subtle changes in its structure can significantly alter its binding affinity and selectivity.

The pharmaceutical industry has taken note of these findings, leading to increased investment in the synthesis and characterization of related compounds. Companies specializing in fine chemicals have developed robust methodologies for producing N-(cyanomethyl)-3-(phenylsulfanyl)propanamide on an industrial scale. This has not only facilitated academic research but also paved the way for clinical trials involving derivatives of this compound.

In conclusion, N-(cyanomethyl)-3-(phenylsulfanyl)propanamide (CAS No. 880320-57-0) represents a promising candidate for further exploration in drug discovery and chemical synthesis. Its unique structural features and potential biological activities make it a subject of intense interest among researchers. As our understanding of biochemical pathways continues to evolve, compounds like this are likely to play a pivotal role in the development of next-generation therapeutics.